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Compound of Interest

Compound Name: Acid orange 156

Cat. No.: B1290566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of Acid Orange 156 in

spectrophotometric experiments, particularly for the quantification of cationic analytes such as

pharmaceuticals, surfactants, and other organic molecules containing primary amine groups.

The protocols described are based on the principle of ion-pair extractive spectrophotometry, a

well-established technique for drug analysis.[1][2][3][4]

Introduction
Acid Orange 156, a diazo dye, possesses anionic properties that make it a suitable reagent for

forming ion-pair complexes with cationic compounds.[5] This interaction results in the formation

of a colored complex that can be extracted into an immiscible organic solvent. The intensity of

the color in the organic phase, which is proportional to the concentration of the analyte, is then

measured using a spectrophotometer. This method offers a simple, cost-effective, and sensitive

approach for quantitative analysis in various matrices.[1][2][6]

Chemical Structure of Acid Orange 156:

Molecular Formula: C₂₁H₁₉N₄NaO₅S[7]

Molecular Weight: 462.46 g/mol [1]

CAS Registry Number: 68555-86-2[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1290566?utm_src=pdf-interest
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://rjpn.org/ijcspub/papers/IJCSP16A1003.pdf
https://www.derpharmachemica.com/pharma-chemica/quantitative-determination-of-azithromycin-by-extractive-ionpairspectrophotometry-using-methyl-orange-as-ion-pairing-age.pdf
https://openresearchlibrary.org/chapter/5816619d-dc14-41fd-8134-007a39f7ec5f
https://www.researchgate.net/publication/321638927_Ion-Pair_Spectrophotometry_in_Pharmaceutical_and_Biomedical_Analysis_Challenges_and_Perspectives
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://www.researchgate.net/publication/251666196_Extractive-spectrophotometric_methods_for_determination_of_anti-Parkinsonian_drug_in_pharmaceutical_formulations_and_in_biological_samples_using_sulphonphthalein_acid_dyes
https://rjpn.org/ijcspub/papers/IJCSP16A1003.pdf
https://www.derpharmachemica.com/pharma-chemica/quantitative-determination-of-azithromycin-by-extractive-ionpairspectrophotometry-using-methyl-orange-as-ion-pairing-age.pdf
https://japsonline.com/admin/php/uploads/2095_pdf.pdf
https://www.benchchem.com/product/b1290566?utm_src=pdf-body
https://www.researchgate.net/publication/228511268_Spectrophotometric_determination_of_anionic_surfactants_in_wastewater_using_acridine_orange
https://rjpn.org/ijcspub/papers/IJCSP16A1003.pdf
https://www.researchgate.net/publication/228511268_Spectrophotometric_determination_of_anionic_surfactants_in_wastewater_using_acridine_orange
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of Ion-Pair Extractive Spectrophotometry
The fundamental principle involves the reaction between the anionic Acid Orange 156 dye and

a cationic analyte (typically a drug with a protonated amine group) in an acidic aqueous

solution to form a stable, electrically neutral ion-pair complex. This complex is then

preferentially extracted into an organic solvent, while the unreacted, water-soluble dye remains

in the aqueous phase. The absorbance of the organic extract is measured at the wavelength of

maximum absorption (λmax) of the ion-pair complex. A calibration curve is constructed by

plotting absorbance versus the concentration of standard solutions of the analyte, which is then

used to determine the concentration of the analyte in unknown samples.[1][2][6]

Below is a diagram illustrating the general workflow of this technique.
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General Workflow for Ion-Pair Extractive Spectrophotometry
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Quantification using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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